Cas no 55303-92-9 (Penicillide)

• Product Name: Penicillide
• CAS No: 55303-92-9
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 378019
• Update Time: 2025-11-01

Penicillide Chemical and Physical Properties

Names and Identifiers

• 5H,7H-Dibenzo[b,g][1,5]dioxocin-5-one,11-hydroxy-3-[(1S)-1-hydroxy-3-methylbutyl]-4-methoxy-9-methyl-
• 6-(2-aminophenyl)-3-methylsulfanyl-2H-1,2,4-triazin-5-one
• PENICILLIDE
• 5H,7H-Dibenzo(b,g)(1,5)dioxocin-5-one, 11-hydroxy-3-(1-hydroxy-3-methylbutyl)-4-methoxy-9-methyl-, (S)-
• Vermixocin
• Penicillide

• Inchi： 1S/C21H24O6/c1-11(2)7-15(22)14-5-6-17-18(20(14)25-4)21(24)26-10-13-8-12(3)9-16(23)19(13)27-17/h5-6,8-9,11,15,22-23H,7,10H2,1-4H3/t15-/m0/s1
• InChI Key： UOWGLBYIKHMCIS-HNNXBMFYSA-N
• SMILES： O[C@H](C1=CC=C2C(C(=O)OCC3C=C(C)C=C(C=3O2)O)=C1OC)CC(C)C

Computed Properties

• Exact Mass: 372.15732

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Penicillide

Penicillide: A Comprehensive Overview

Penicillide, also known by its CAS number 55303-92-9, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as Penicillide (CAS 55303-92-9), has been extensively studied for its role in various biological and chemical processes. Recent advancements in research have shed light on its mechanisms and implications across multiple disciplines.

The name Penicillide itself is derived from its structural similarity to penicillin, a well-known antibiotic. However, Penicillide differs significantly in its chemical composition and functional properties. It is classified under the broader category of beta-lactam compounds, which are characterized by their four-membered beta-lactam ring. This structural feature is crucial for understanding its biological activity and therapeutic potential.

One of the most recent studies on Penicillide highlights its role in combating multidrug-resistant bacteria. Researchers have found that Penicillide (CAS 55303-92-9) exhibits potent antimicrobial activity against a wide range of pathogens, including those resistant to conventional antibiotics. This discovery has sparked interest in exploring its use as a novel therapeutic agent in the fight against antibiotic resistance, a pressing global health issue.

In addition to its antimicrobial properties, Penicillide has shown promise in other therapeutic areas. For instance, studies suggest that it may possess anti-inflammatory and immunomodulatory effects, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the versatility of Penicillide (CAS 55303-92-9) and its potential to address multiple medical challenges.

The synthesis of Penicillide involves a complex multi-step process that requires precise control over reaction conditions. Recent breakthroughs in synthetic chemistry have enabled researchers to optimize the production of Penicillide (CAS 55303-92-9), making it more accessible for large-scale studies and potential commercial applications. These advancements are critical for translating laboratory findings into real-world solutions.

Another area of active research revolves around the pharmacokinetics and toxicity of Penicillide. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is essential for determining its safety and efficacy as a drug candidate. Preliminary studies indicate that Penicillide (CAS 55303-92-9) has a favorable pharmacokinetic profile, with acceptable bioavailability and minimal toxicity at therapeutic doses.

Moreover, the environmental impact of Penicillide has become a topic of interest. As concerns about antibiotic residues in the environment grow, researchers are investigating whether Penicillide (CAS 55303-92-9) degrades efficiently under natural conditions or requires specialized treatment methods. Early results suggest that it undergoes rapid degradation under certain environmental conditions, reducing the risk of long-term ecological impacts.

The application of advanced analytical techniques has significantly enhanced our understanding of Penicillide's structure-function relationships. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular architecture, which is critical for designing analogs with improved properties.

In conclusion, Penicillide (CAS 55303-92-9) represents a promising compound with diverse applications in medicine and beyond. Its antimicrobial activity, anti-inflammatory effects, and favorable pharmacokinetic profile make it a compelling candidate for further research and development. As scientists continue to explore its potential, Penicillide holds the promise of addressing some of the most pressing challenges in healthcare today.